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Abstract

Choline hydroxide, a quaternary ammonium salt, is a strong organic base with a diverse
range of applications, from industrial catalysis to its role as a key intermediate in the synthesis
of pharmaceuticals and nutraceuticals. Its bifunctional nature, possessing both a quaternary
ammonium group and a hydroxyl group, imparts unique chemical properties, including high
basicity, hygroscopicity, and utility as a phase-transfer catalyst. This document provides an in-
depth overview of the chemical structure, physicochemical properties, and key experimental
protocols related to choline hydroxide, intended for a technical audience in research and
development.

Chemical Structure and Identification

Choline hydroxide consists of a choline cation, [(CH3)sNCH2CH20H]*, and a hydroxide anion,
OH-. The cation features a central nitrogen atom bonded to three methyl groups and a 2-
hydroxyethyl group, classifying it as a quaternary ammonium compound. This permanent
positive charge on the nitrogen atom is balanced by the hydroxide anion, making the
compound a strong base.
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IUPAC Name: 2-hydroxy-N,N,N-trimethylethanaminium hydroxide[1]

Other Names: Choline base, (2-Hydroxyethyl)trimethylammonium hydroxide[2][3]

Chemical Formula: CsH1sNO2[4]
CAS Number: 123-41-1[3][5]

Molecular Weight: 121.18 g/mol [1][2]
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Physicochemical Properties

Choline hydroxide is typically encountered as a viscous, colorless to light yellow aqueous

Fig. 1: Chemical structure of choline hydroxide.

solution, though it can exist as a white granular powder.[2][3] It is known for being hygroscopic

and has a faint odor resembling trimethylamine.[2][3]

Property Value Reference(s)
Molar Mass 121.18 g/mol [1112]
Viscous colorless liquid or
Appearance _ (2]
white granular powder
. ~1.073 g/cm? (46% aqueous
Density ) [2][5]
solution at 25 °C)
pKa 13.9 (at 25 °C) [3114]
Refractive Index (nD) ~1.4304 (at 20 °C) [41[5]
Solubility
Water Very soluble / Miscible [2][3]
Ethanol Soluble [2][5]
Methanol Highly soluble [3]
Diethyl Ether Insoluble [2][5]
Chloroform Insoluble [2][5]
Insoluble (for 48-50% aqueous
Toluene _ (2]
solution)
Aqueous solutions are stable;
- slowly decomposes to
Stability [2]
ethylene glycol, polyethylene
glycols, and trimethylamine.
Experimental Protocols
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Synthesis of Choline Hydroxide

A common and atom-efficient industrial method for synthesizing choline hydroxide is the
direct reaction of trimethylamine (TMA), ethylene oxide (EO), and water.

Objective: To synthesize an aqueous solution of choline hydroxide.

Materials:

Trimethylamine (TMA), aqueous solution (e.g., 25%)

Ethylene oxide (EO), liquid

Deionized water

Reaction vessel with temperature control, stirring, and inlets for reactants.
Procedure:

o Charge the reaction vessel with a 25% aqueous solution of trimethylamine.
o Cool the reaction vessel to maintain a temperature below 30°C.

» Slowly add liquid ethylene oxide to the stirred TMA solution. The molar ratio of TMA to EO
should be controlled to ensure complete conversion of the ethylene oxide.

» Continue stirring the mixture until the reaction is substantially complete, while maintaining
the temperature below 30°C to minimize the formation of by-products.

e Once the reaction is complete, any unreacted trimethylamine can be removed under vacuum
at a slightly elevated temperature (e.g., 45-55°C).

e The resulting product is a concentrated aqueous solution of choline hydroxide (typically 40-
45%).
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Fig. 2: Workflow for the direct synthesis of choline hydroxide.

Spectroscopic Characterization

Objective: To confirm the chemical structure of the choline cation.

Methodology:
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o Sample Preparation: Prepare the NMR sample by dissolving a small amount of choline
hydroxide (or its aqueous solution) in a suitable deuterated solvent, such as Deuterium
Oxide (D20). The concentration should be sufficient to obtain a good signal-to-noise ratio.
Transfer the solution into a 5 mm NMR tube.

e 1H NMR Analysis: Acquire the proton NMR spectrum. The expected signals for the choline
cation are:

o Asinglet at approximately 3.1-3.2 ppm, corresponding to the nine protons of the three
methyl groups (-N(CHs)3).

o Atriplet at approximately 3.4-3.5 ppm, corresponding to the two protons of the methylene
group adjacent to the nitrogen atom (-NCH3-).

o Atriplet at approximately 3.9-4.0 ppm, corresponding to the two protons of the methylene
group adjacent to the hydroxyl group (-CH20H).

e 13C NMR Analysis: Acquire the carbon-13 NMR spectrum. The expected signals for the
choline cation are:

o Asignal around 54.2 ppm for the three equivalent methyl carbons.

o Asignal around 56.0 ppm for the carbon of the methylene group attached to the hydroxyl
group.

o Asignal around 67.5 ppm for the carbon of the methylene group attached to the nitrogen
atom.

Objective: To identify the functional groups present in choline hydroxide.
Methodology:

e Sample Preparation: The spectrum can be acquired using an Attenuated Total Reflectance
(ATR) accessory, which is suitable for liquid or viscous samples. Place a small drop of the
choline hydroxide solution directly onto the ATR crystal.

o Data Acquisition: Record the spectrum, typically in the range of 4000 to 400 cm~1.
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o Spectral Interpretation: Key characteristic absorption bands include:

o Abroad, strong band between 3200-3600 cm~1, characteristic of the O-H stretching
vibration from the hydroxyl group and water.

o Bands in the 2800-3000 cm~* region, corresponding to C-H stretching of the methyl and
methylene groups.

o Aband around 1480 cm~? due to C-H bending vibrations.
o A strong band around 1080 cm~1, attributed to C-O stretching.

o Aband around 955 cm~1, corresponding to C-N stretching of the quaternary ammonium
group.

Reactivity and Applications

Choline hydroxide is a strong organic base, with a pKa of 13.9.[3][4] This high basicity makes
it a versatile reagent and catalyst in organic synthesis. It is incompatible with strong acids and
strong oxidizing agents, with which it can react violently.[6][7]

Its primary applications stem from its basic and catalytic properties:

o Catalyst: It serves as an efficient, eco-friendly, and recyclable catalyst for various organic
reactions, such as aldol condensations and the synthesis of chromene derivatives.[2]

e pH Regulating Agent: Used in industrial formulations to control and adjust pH.[2]

o Electronics Industry: Employed as an ingredient in cleaning and developer formulations for
electronics and printed circuit boards.[3][4]

o Intermediate: Acts as a precursor for the synthesis of other choline salts used in
nutraceuticals and as a precursor to the neurotransmitter acetylcholine for biochemical
research.[3][4]
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Fig. 3: Relationship between properties and applications.

Safety and Handling

Choline hydroxide is a corrosive substance that can cause severe skin burns and serious eye
damage.[6][8][9] Inhalation may lead to chemical burns in the respiratory tract.[3][8] Proper
personal protective equipment (PPE) is mandatory when handling this chemical.
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Description and
Hazard Type . Reference(s)
Precautions

Causes severe burns. Wear
protective gloves, clothing, and
) eye/face protection. In case of
Skin/Eye Contact ) ) ) (61181191
contact, rinse immediately and
thoroughly with water and seek

medical attention.

Can cause corrosive injuries to

the respiratory system. Use in
Inhalation a well-ventilated area or with [2][3]

appropriate respiratory

protection.

Causes gastrointestinal tract
Ingestion burns. Do not induce vomiting. [8]
Seek immediate medical aid.

Store in a cool, dry, well-
ventilated place

Storage (recommended 2-8 °C). Keep [3161[7]
container tightly closed. Store

in a corrosives area.

Reacts violently with strong
Incompatibilities oxidizing agents and strong (6171

acids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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